Cas no 2034246-49-4 (N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide)

• Product Name: N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide
• CAS No: 2034246-49-4
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 5378651
• Update Time: 2025-06-13

N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-pyridin-3-ylpyridin-3-yl)methyl]thiophene-2-carboxamide
• N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide

• Inchi： 1S/C16H13N3OS/c20-16(15-4-2-8-21-15)19-10-12-5-6-14(18-9-12)13-3-1-7-17-11-13/h1-9,11H,10H2,(H,19,20)
• InChI Key： QOOTUMJALMKUJW-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(C3=CC=CN=C3)N=C2)=O)SC=CC=1

Additional information on N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide

Introduction to N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide (CAS No. 2034246-49-4)

N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2034246-49-4, is characterized by its intricate molecular structure, which combines a bipyridine moiety with a thiophene ring system. The presence of these functional groups imparts unique chemical properties, making it a valuable candidate for various applications in drug discovery and material science.

The bipyridine moiety, specifically the 2,3'-bipyridine part of the molecule, is well-known for its ability to form stable coordination complexes with metal ions. This property has been leveraged in the development of catalysts, ligands for metal-organic frameworks (MOFs), and even in the design of luminescent materials. In the context of pharmaceuticals, bipyridine-based compounds have shown promise in targeting specific biological pathways, particularly those involving metal ions that are crucial for enzymatic reactions.

Complementing the bipyridine component is the thiophene ring system, which is a heterocyclic aromatic compound. Thiophenes are widely recognized for their role in the pharmaceutical industry due to their biological activity and structural versatility. They serve as key structural motifs in numerous drugs and are particularly noted for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a thiophene ring into the molecular framework of N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide enhances its potential as a pharmacophore.

The carboxamide functional group at one end of the molecule further contributes to its reactivity and biological activity. Carboxamides are commonly found in biologically active molecules and play a crucial role in drug-receptor interactions. They can act as hydrogen bond donors or acceptors, which is essential for achieving high affinity and selectivity in drug design. The specific arrangement of these functional groups in N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide suggests that it may exhibit multiple modes of interaction with biological targets.

Recent research has highlighted the potential of this compound in addressing various therapeutic challenges. For instance, studies have indicated that derivatives of bipyridine-thiophene hybrids can modulate enzyme activity by binding to metal ions that are cofactors for these enzymes. This has implications for the development of drugs targeting metabolic disorders and inflammatory diseases. Additionally, the luminescent properties of bipyridine-based compounds have been explored for use in bioimaging techniques, allowing researchers to visualize biological processes with high precision.

In material science, N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide has shown promise as a building block for advanced materials. Its ability to form coordination complexes with metals makes it suitable for applications in catalysis and as a ligand in MOFs. These materials have potential uses in gas storage, separation technologies, and even as sensors for detecting environmental pollutants. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader scientific endeavors.

The synthesis of N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of the bipyridine core followed by the introduction of the thiophene ring system and finally the carboxamide group. Advances in synthetic methodologies have enabled researchers to access complex molecules like this one more efficiently than ever before.

The pharmacological potential of N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide has been further explored through computational studies and experimental investigations. Molecular modeling techniques have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions have guided experimental efforts to synthesize analogs with improved properties. Additionally, cell-based assays have been employed to assess the biological activity of this compound and its derivatives.

One particularly intriguing aspect of this compound is its ability to exhibit dual functionality due to the presence of both bipyridine and thiophene moieties. This dual functionality allows it to interact with multiple targets simultaneously, which can be advantageous in therapeutic applications where modulating several pathways is necessary. For example, combining anti-inflammatory and anti-microbial activities could lead to more effective treatments for infections that involve inflammation.

The growing interest in N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide is also driven by its potential as a scaffold for drug discovery programs. Scaffolds are molecular frameworks that can be modified to create libraries of compounds with diverse properties. By starting with a well-characterized scaffold like this one, researchers can rapidly explore new chemical space without having to design molecules from scratch each time.

In conclusion, N-({[2,3'-bipyridine]-5-yl}methyl)thiophene-2-carboxamide (CAS No. 2034246-49-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug development, material science applications, and fundamental research into molecular interactions. As our understanding of its properties continues to grow through both computational and experimental studies。